Cas no 1261682-27-2 (2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1261682-27-2
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4924988
• Update Time: 2025-05-19

2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-7-4-9(15)8(14)3-6(7)10-1-5(12(18)19)2-11(16)17-10/h1-4H,(H,18,19)
• InChI Key： PFOSIQVXVAPUBI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C(=O)O)C=C(N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid

Professional Introduction to Compound with CAS No. 1261682-27-2 and Product Name: 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic Acid

The compound identified by the CAS number 1261682-27-2 and the product name 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic carboxylic acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates both fluorine and trichlorophenyl substituents, elements that are strategically positioned to modulate its pharmacokinetic properties and enhance its interaction with biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluoro group at the 2-position of the isonicotinic acid core enhances the metabolic stability and binding affinity of the molecule. This modification is particularly valuable in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are pivotal in various disease pathways. The trichlorophenyl group at the 6-position further contributes to the compound's lipophilicity, facilitating its penetration across biological membranes and improving its bioavailability.

In the context of contemporary pharmaceutical research, 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid has been explored for its potential role in addressing inflammatory and autoimmune disorders. The isonicotinic acid scaffold is well-known for its structural similarity to nicotinamide, a key component of nicotinamide adenine dinucleotide (NAD), which is essential for cellular metabolism. By incorporating fluorine and trichlorophenyl groups, researchers aim to develop derivatives that exhibit enhanced specificity and reduced side effects compared to existing therapeutic agents.

One of the most compelling aspects of this compound is its mechanism of action. Preclinical studies suggest that it interacts with specific enzymes involved in signal transduction pathways, thereby modulating inflammatory responses. The fluoro group has been shown to increase the binding affinity for certain enzyme targets by stabilizing key interactions through dipole-dipole interactions and hydrogen bonding. Meanwhile, the trichlorophenyl group contributes to electron-withdrawing effects, which can fine-tune the electronic properties of the molecule and influence its pharmacological activity.

The synthesis of 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug discovery programs.

From a regulatory perspective, compounds like 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes comprehensive toxicological studies to assess potential adverse effects at various exposure levels. Additionally, pharmacokinetic studies are conducted to evaluate how the body processes the compound over time, including absorption, distribution, metabolism, and excretion (ADME) profiles.

The integration of computational chemistry tools has significantly accelerated the drug discovery process for molecules such as this one. Molecular modeling techniques allow researchers to predict how 2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid will interact with biological targets at an atomic level. These simulations help identify optimal modifications that can enhance potency while minimizing off-target effects. Furthermore, virtual screening methods enable high-throughput evaluation of large libraries of compounds for their potential activity against specific disease-related targets.

In conclusion,2-Fluoro-6-(2,4,5-trichlorophenyl)isonicotinic acid, characterized by its CAS number 1261682-27-2, represents a promising candidate for further development in therapeutic applications. Its unique structural features—combining a fluorinated aromatic ring with a trichlorophenyl substituent on an isonicotinic acid backbone—make it an attractive scaffold for designing novel pharmaceuticals. As research continues to uncover new biological functions and mechanisms associated with this compound class,1261682-27-2 may play a crucial role in addressing unmet medical needs across multiple therapeutic areas.